Cas no 91561-57-8 (9H-Purine,6-chloro-9-heptyl-)

• Product Name: 9H-Purine,6-chloro-9-heptyl-
• CAS No: 91561-57-8
• MF: C₁₂H₁₇ClN₄
• MW: 252.743180990219
• CID: 818680
• PubChem ID: 348241
• Update Time: 2025-04-19

9H-Purine,6-chloro-9-heptyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-chloro-9-heptyl-
• 6-chloro-9-heptylpurine
• NSC407424
• DTXSID20324659
• NSC-407424
• 91561-57-8

• Inchi： 1S/C12H17ClN4/c1-2-3-4-5-6-7-17-9-16-10-11(13)14-8-15-12(10)17/h8-9H,2-7H2,1H3
• InChI Key： GSOPKHKULIWGRY-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(C=N2)CCCCCCC

Computed Properties

• Exact Mass: 252.1141743g/mol
• Monoisotopic Mass: 252.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.6Ų